Cas no 1936319-73-1 (3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde
• CAS No: 1936319-73-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6018693
• PubChem ID: 130748306
• Update Time: 2025-06-13

3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde
• 3-Furancarboxaldehyde, 3-(1,2-dimethylpropyl)tetrahydro-
• EN300-1622591
• 1936319-73-1

• Inchi： 1S/C10H18O2/c1-8(2)9(3)10(6-11)4-5-12-7-10/h6,8-9H,4-5,7H2,1-3H3
• InChI Key： KAXKNJPZBVWJTH-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)C(C)C)(C=O)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 227.1±23.0 °C(Predicted)

Additional information on 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde

Comprehensive Overview of 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde (CAS No. 1936319-73-1)

3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde (CAS No. 1936319-73-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. This aldehyde derivative, characterized by its unique oxolane (tetrahydrofuran) ring and branched alkyl substituent, offers versatile applications due to its structural complexity and reactivity. Its molecular formula, C₁₀H₁₈O₂, reflects a balance of hydrophobicity and functional group diversity, making it a valuable intermediate in fine chemical synthesis.

In recent years, the demand for 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde has surged, particularly in the fragrance industry, where its woody, earthy aroma profile aligns with trends favoring sustainable and natural-inspired scents. Consumers increasingly seek "green chemistry" alternatives and bio-based aroma compounds, driving research into derivatives like this aldehyde. Its potential as a flavor enhancer or perfume fixative has also been explored, with studies highlighting its stability in formulations.

From a synthetic perspective, the compound’s oxolane-3-carbaldehyde core presents intriguing opportunities for further functionalization. Researchers have investigated its use in asymmetric catalysis and chiral building blocks, leveraging the stereocenter at the 3-position of the oxolane ring. The 3-methylbutan-2-yl side chain further enhances its lipophilicity, a property critical for applications in drug delivery systems or material science. Computational studies, including molecular docking simulations, suggest potential interactions with biological targets, though extensive pharmacological validation remains ongoing.

Environmental and regulatory considerations are paramount in contemporary chemical discussions. 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde has been evaluated for its biodegradability and eco-toxicity, with preliminary data indicating favorable profiles compared to traditional synthetic aldehydes. This aligns with the EPA’s Safer Choice Program and REACH compliance trends, positioning it as a candidate for sustainable industrial applications.

Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC, techniques frequently searched by chemists for quality control. Its spectral fingerprints (e.g., IR carbonyl stretch at ~1720 cm^-1) are well-documented, aiding in identification. For researchers, common queries include "synthesis routes for 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde" and "CAS 1936319-73-1 suppliers," reflecting practical procurement and methodological interests.

In conclusion, 3-(3-methylbutan-2-yl)oxolane-3-carbaldehyde exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted roles—from fragrance design to specialty chemical synthesis—underscore its relevance in both academic and industrial settings. As sustainable chemistry gains traction, this compound’s low environmental impact and structural adaptability will likely fuel further exploration and commercialization.